Cas no 855473-51-7 (Montelukast Methyl Ester)
Montelukast Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Montelukast Methyl Ester
- [R,E]-1-[[[1-[3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-[(2-hydroxypropan-2-yl)phenyl]propyl]thio] methyl]-cyclopropane acetic acid methyl ester
- Montelukast Methyl E
- Methyl 1-[[[(1R)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]cyclopropaneacetate (ACI)
- (+)-Methyl (R,E)-2-(1-(((1-(3-(2-(7-chloroquinolin-2-yl)vinyl)phenyl)-3-(2-(2-hydroxypropan-2-yl)phenyl)propyl)thio)methyl)cyclopropyl)acetate
-
- Inchi: 1S/C36H38ClNO3S/c1-35(2,40)31-10-5-4-8-26(31)14-18-33(42-24-36(19-20-36)23-34(39)41-3)28-9-6-7-25(21-28)11-16-30-17-13-27-12-15-29(37)22-32(27)38-30/h4-13,15-17,21-22,33,40H,14,18-20,23-24H2,1-3H3/b16-11+/t33-/m1/s1
- InChI Key: MAWSFAVEWJQZKH-ISYDNLPHSA-N
- SMILES: C(C1(CC1)CC(=O)OC)S[C@@H](C1C=CC=C(/C=C/C2C=CC3C=CC(=CC=3N=2)Cl)C=1)CCC1C=CC=CC=1C(O)(C)C
Computed Properties
- Exact Mass: 599.22600
Experimental Properties
- PSA: 84.72000
- LogP: 9.03640
Montelukast Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M568080-25mg |
Montelukast Methyl Ester |
855473-51-7 | 25mg |
$ 257.00 | 2023-09-06 | ||
| TRC | M568080-250mg |
Montelukast Methyl Ester |
855473-51-7 | 250mg |
$ 1978.00 | 2023-09-06 | ||
| Biosynth | FJB47351-5 mg |
Montelukast methyl ester |
855473-51-7 | 5mg |
$306.10 | 2023-01-04 | ||
| Biosynth | FJB47351-10 mg |
Montelukast methyl ester |
855473-51-7 | 10mg |
$489.70 | 2023-01-04 | ||
| Biosynth | FJB47351-25 mg |
Montelukast methyl ester |
855473-51-7 | 25mg |
$918.25 | 2023-01-04 | ||
| Biosynth | FJB47351-50 mg |
Montelukast methyl ester |
855473-51-7 | 50mg |
$1,469.50 | 2023-01-04 | ||
| Biosynth | FJB47351-100 mg |
Montelukast methyl ester |
855473-51-7 | 100MG |
$2,351.00 | 2023-01-04 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477470-25mg |
Montelukast Methyl Ester, |
855473-51-7 | 25mg |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477476-1mg |
Montelukast Methyl Ester-d3, |
855473-51-7 | 1mg |
¥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477470-25 mg |
Montelukast Methyl Ester, |
855473-51-7 | 25mg |
¥3,234.00 | 2023-07-11 |
Montelukast Methyl Ester Production Method
Production Method 1
Production Method 2
1.2 Reagents: Sodium hydroxide Solvents: Water ; 30 min, rt → reflux
1.3 Reagents: Water
Production Method 3
1.2 Solvents: Acetic acid ; 5 min
Production Method 4
1.2 Reagents: Methanesulfonyl chloride ; 2 h, -25 °C; 3 h, -25 °C
1.3 Reagents: Sodium methoxide Solvents: Methanol , Dimethylformamide ; 0.5 h, -15 °C; 0.5 h, -15 °C; -15 °C → 0 °C
1.4 Solvents: Dimethylformamide ; 1 h; 24 h, 0 - 5 °C
Production Method 5
1.2 Solvents: Hexane ; rt; 8 h, rt
Montelukast Methyl Ester Raw materials
- Methyl 1-(Mercaptomethyl)cyclopropaneacetate
- 2-3-(S)-3-(2-(7-Chloro-2-quinolinyl)ethenyl)phenyl-3-hydroxypropylphenyl-2-propanol
- Montelukast Sodium
- (diazomethyl)trimethylsilane
- 1-Methyl-3-phenylpropylamine
- 2-1-({(1R)-1-{3-(1E)-2-(7-chloroquinolin-2-yl)ethenylphenyl}-3-2-(2-hydroxypropan-2-yl)phenylpropylsulfanyl}methyl)cyclopropylacetic acid
Montelukast Methyl Ester Preparation Products
Montelukast Methyl Ester Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on Montelukast Methyl Ester
Comprehensive Overview of Montelukast Methyl Ester (CAS No. 855473-51-7): Properties, Applications, and Industry Insights
Montelukast Methyl Ester (CAS No. 855473-51-7) is a critical intermediate in the synthesis of Montelukast Sodium, a widely prescribed leukotriene receptor antagonist used to manage asthma and allergic rhinitis. This ester derivative plays a pivotal role in pharmaceutical manufacturing due to its structural relevance and biochemical activity. The compound’s molecular formula, C26H27NO3, and precise synthesis pathways have garnered significant attention from researchers and manufacturers alike.
In recent years, the demand for Montelukast Methyl Ester has surged, driven by the global rise in respiratory disorders. According to WHO reports, over 339 million people suffer from asthma, creating a robust market for related APIs. The compound’s CAS No. 855473-51-7 is frequently searched in pharmaceutical databases, reflecting its industrial importance. Users often query its solubility in organic solvents, stability under varying pH conditions, and chromatographic purification methods—topics we’ll explore in this article.
The synthesis of Montelukast Methyl Ester involves multi-step organic reactions, including esterification and chiral resolution. Its methyl ester group enhances lipophilicity, a property crucial for subsequent conversion to the active pharmaceutical ingredient (API). Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with ICH guidelines. Regulatory agencies such as the FDA and EMA strictly monitor impurities in intermediates like 855473-51-7, making process optimization a hot research topic.
From an SEO perspective, trending queries include "Montelukast Methyl Ester supplier", "CAS 855473-51-7 price trends", and "green chemistry alternatives for synthesis". Environmental concerns have spurred interest in catalytic methods and biodegradable solvents for producing this intermediate. A 2023 study highlighted enzymatic esterification as a sustainable approach, aligning with the industry’s shift toward carbon-neutral manufacturing.
Storage and handling of Montelukast Methyl Ester require attention to moisture-sensitive properties and light degradation risks. Suppliers often provide technical data sheets detailing optimal storage at 2–8°C under inert atmospheres. These practical considerations are frequently searched by logistics professionals and formulation scientists.
In conclusion, Montelukast Methyl Ester (CAS No. 855473-51-7) remains indispensable in modern pharmacotherapy. Its evolving synthesis protocols and quality standards reflect broader trends in precision medicine and process intensification. For researchers, staying updated on patent landscapes (e.g., expired patents driving generic production) and novel analytical methods is key to leveraging this compound’s full potential.
855473-51-7 (Montelukast Methyl Ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)